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Essential Safety and Handling Guide for
Cyclohexane, 1-ethyl-3-methyl-, cis-
Disclaimer: No specific Safety Data Sheet (SDS) is readily available for cis-1-ethyl-3-

methylcyclohexane. The following information is synthesized from SDSs of structurally similar

compounds, including cis-1,3-dimethylcyclohexane, mixtures of 1-ethyl-3-methylcyclohexane

(cis- and trans-), and cyclohexane. These guidelines are intended to provide a robust safety

framework based on the best available data for this class of chemicals.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling cis-1-ethyl-3-methylcyclohexane. It

includes a detailed operational plan and disposal procedures to ensure safe laboratory

practices.

Personal Protective Equipment (PPE) and
Engineering Controls
Based on the hazards associated with similar alkyl-substituted cyclohexanes, which are

typically flammable and may cause skin, eye, and respiratory irritation, the following PPE and

engineering controls are recommended.
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Protection Type Recommended Equipment

Eye/Face Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

approved standards. A face shield may be

required for splash hazards.[1]

Skin Protection

Hand Protection: Chemical-resistant, impervious

gloves. Nitrile or neoprene gloves are generally

suitable for handling flammable solvents.[2][3]

Always inspect gloves prior to use. Body

Protection: Wear fire/flame resistant and

impervious clothing, such as a lab coat.[1]

Respiratory Protection

Use in a well-ventilated area. If exposure limits

are likely to be exceeded or if irritation is

experienced, use a full-face respirator with an

appropriate organic vapor cartridge.[1]

Engineering Controls

Work in a well-ventilated laboratory, preferably

within a chemical fume hood, especially when

heating or creating aerosols.[1] Use explosion-

proof electrical and ventilation equipment.[4][5]

Quantitative Data Summary
The following table summarizes key quantitative data for cis-1-ethyl-3-methylcyclohexane and

its mixtures. This information is critical for safe handling and storage.

Property Value Source

Molecular Formula C9H18 [6]

Molecular Weight 126.24 g/mol [6]

Boiling Point 156°C at 760 mmHg Guidechem

Flash Point 31.9°C Guidechem

Density 0.769 g/cm³ Guidechem
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Note: Specific exposure limits and glove breakthrough times for cis-1-ethyl-3-

methylcyclohexane are not available. It is crucial to handle this chemical with the assumption

that it poses hazards similar to related flammable solvents.

Operational and Disposal Plan
This section provides a step-by-step guide for the safe handling and disposal of cis-1-ethyl-3-

methylcyclohexane.

Experimental Protocol: Step-by-Step Handling
Procedure

Pre-Handling Preparations:

Ensure the work area, particularly the chemical fume hood, is clean and uncluttered.

Verify that a safety shower and eyewash station are accessible and operational.

Confirm that a fire extinguisher rated for flammable liquids (e.g., Class B) is nearby.

Assemble all necessary equipment and reagents before starting the procedure.

Don the appropriate PPE as specified in the table above.

Handling the Chemical:

All handling of cis-1-ethyl-3-methylcyclohexane should be performed inside a certified

chemical fume hood to minimize inhalation exposure.[1]

Ground and bond containers and receiving equipment to prevent static discharge, which

can ignite flammable vapors.[1][5]

Use only non-sparking tools when opening or handling containers.[1][4][5]

Keep the container tightly closed when not in use to prevent the escape of vapors.[1][5]

Avoid contact with skin and eyes.[1] In case of accidental contact, immediately flush the

affected area with copious amounts of water for at least 15 minutes and seek medical

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/msds/CIS-1-3-DIMETHYLCYCLOHEXANE.pdf
https://www.chemicalbook.com/msds/CIS-1-3-DIMETHYLCYCLOHEXANE.pdf
https://www.tcichemicals.com/SG/en/sds/E0424_JP_EN.pdf
https://www.chemicalbook.com/msds/CIS-1-3-DIMETHYLCYCLOHEXANE.pdf
https://www.fishersci.com/store/msds?partNumber=AC304310250&productDescription=3-METHYL-1-CYCLOHEXENE+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/SG/en/sds/E0424_JP_EN.pdf
https://www.chemicalbook.com/msds/CIS-1-3-DIMETHYLCYCLOHEXANE.pdf
https://www.tcichemicals.com/SG/en/sds/E0424_JP_EN.pdf
https://www.chemicalbook.com/msds/CIS-1-3-DIMETHYLCYCLOHEXANE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


attention.

Keep away from heat, sparks, open flames, and other sources of ignition.[1][5]

Post-Handling Procedures:

Upon completion of work, tightly seal the container of cis-1-ethyl-3-methylcyclohexane.

Decontaminate the work area, including any spills, with an appropriate solvent and

cleaning materials.

Remove and dispose of contaminated PPE as hazardous waste.

Wash hands and any exposed skin thoroughly with soap and water.[1]

Disposal Plan
Waste Collection:

Collect all waste containing cis-1-ethyl-3-methylcyclohexane, including contaminated

materials and rinsates, in a dedicated, properly labeled, and sealed hazardous waste

container.[7][8]

The container should be compatible with flammable organic liquids. Do not store in

containers that may react with the chemical.[9]

Do not mix with incompatible waste streams.[7] Flammable solvents can often be

combined in the same waste container.[9]

Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated, and cool satellite

accumulation area, away from sources of ignition and incompatible materials.[10]

Final Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal contractor.[7][8] Follow all local, state,

and federal regulations for hazardous waste disposal.[10]
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Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling cis-1-ethyl-3-methylcyclohexane.

PPE Selection for Handling cis-1-ethyl-3-methylcyclohexane
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Caption: Logical workflow for PPE selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. Chemical Resistant Gloves | Fisher Scientific [fishersci.com]

3. scandiagear.com [scandiagear.com]

4. fishersci.com [fishersci.com]

5. tcichemicals.com [tcichemicals.com]

6. 19489-10-2 CAS MSDS (CIS-1-ETHYL-3-METHYLCYCLOHEXANE) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

8. Laboratory Waste – UF | EHS [ehs.ufl.edu]

9. gaiaca.com [gaiaca.com]

10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

To cite this document: BenchChem. [Personal protective equipment for handling
Cyclohexane, 1-ethyl-3-methyl-, cis-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102497#personal-protective-equipment-for-handling-
cyclohexane-1-ethyl-3-methyl-cis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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